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Compound of Interest

Compound Name: Ovatodiolide

cat. No.: B1677817

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ovatodiolide, a macrocyclic diterpenoid isolated from the medicinal plant Anisomeles indica,
has garnered significant attention in the scientific community for its diverse and potent
pharmacological activities. This technical guide provides an in-depth overview of the
physicochemical properties of Ovatodiolide, alongside detailed experimental protocols for key
biological assays and a visual representation of its known signaling pathways. The information
compiled herein is intended to serve as a valuable resource for researchers investigating the
therapeutic potential of this promising natural compound.

Physicochemical Properties

Ovatodiolide presents as a solid powder and exhibits a range of physicochemical properties
crucial for its handling, formulation, and biological activity. A summary of these properties is
presented in the tables below.

Table 1: General Physicochemical Properties of
Ovatodiolide
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Property Value Reference(s)
Molecular Formula C20H2404 [1112]
Molecular Weight 328.40 g/mol [1][2]

CAS Number 3484-37-5 [1]
Appearance Solid powder [1]

Melting Point 148-150 °C [1]

Table 2: Solubility Profile of Ovatodiolide

Solvent Solubility Reference(s)
Water Practically insoluble [3]
Petroleum Ether Practically insoluble [3]
Ethanol Soluble [3]
Chloroform Soluble [3]
Ether Soluble [3]
Glycerol Soluble [3]
Olive Qil Soluble [3]
DMSO Soluble [4]

Table 3: Spectral Data of Ovatodiolide

While specific spectral data with peak assignments were not readily available in the public
domain, the following provides a general overview of the expected spectral characteristics
based on its chemical structure.
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Spectral Data

Description

The proton NMR spectrum is expected to show

signals corresponding to olefinic protons,

1H NMR _
protons adjacent to carbonyl and ether
functionalities, and methyl groups.
The carbon NMR spectrum will display
resonances for carbonyl carbons, olefinic
13C NMR

carbons, carbons of the ether linkage, and

aliphatic carbons.

Infrared (IR)

The IR spectrum should exhibit characteristic
absorption bands for C=0 (carbonyl) stretching,
C=C (alkene) stretching, and C-O (ether)

stretching vibrations.

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion
peak corresponding to the molecular weight of
Ovatodiolide, along with fragmentation patterns

characteristic of its diterpenoid lactone structure.

Biological Activities and Signaling Pathways

Ovatodiolide has demonstrated a broad spectrum of biological activities, with its anti-cancer

properties being the most extensively studied. It exerts its effects by modulating several key

signaling pathways within cancer cells.

ROS-Dependent ATM/ATR Signaling Pathway

Ovatodiolide has been shown to induce the generation of reactive oxygen species (ROS) in

cancer cells. This increase in ROS leads to DNA damage, which in turn activates the Ataxia
Telangiectasia Mutated (ATM) and ATM and Rad3-related (ATR) signaling pathways. This
cascade ultimately results in cell cycle arrest at the G2/M phase and apoptosis.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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